Cas no 389621-37-8 (1H-Pyrrolizin-1-amine,hexahydro-2-(1-methylethyl)-, (1S,2S,7aS)-)
389621-37-8 structure
Product Name:1H-Pyrrolizin-1-amine,hexahydro-2-(1-methylethyl)-, (1S,2S,7aS)-
CAS No:389621-37-8
MF:C10H20N2
MW:168.279202461243
CID:299004
Update Time:2024-01-27
1H-Pyrrolizin-1-amine,hexahydro-2-(1-methylethyl)-, (1S,2S,7aS)- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrrolizin-1-amine,hexahydro-2-(1-methylethyl)-, (1S,2S,7aS)-
- 1H-Pyrrolizin-1-amine,hexahydro-2-(1-methylethyl)-,(1S,2S,7aS)-(9CI)
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- Inchi: 1S/C10H20N2/c1-7(2)8-6-12-5-3-4-9(12)10(8)11/h7-10H,3-6,11H2,1-2H3/t8-,9+,10+/m1/s1
- InChI Key: NCTGJQCEKGJWIA-UTLUCORTSA-N
- SMILES: N12C[C@H](C(C)C)[C@H](N)[C@]1([H])CCC2
Computed Properties
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 37
- Rotatable Bond Count: 8
- Complexity: 910
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 5
- XLogP3: 4.2
1H-Pyrrolizin-1-amine,hexahydro-2-(1-methylethyl)-, (1S,2S,7aS)- Related Literature
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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